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Compound of Interest

Compound Name: Imbricatoloic acid

Cat. No.: B15591410

Disclaimer: A specific Safety Data Sheet (SDS) for imbricatoloic acid is not readily available in
public databases. The following information is a general guideline for the disposal of a weak
organic acid with low anticipated toxicity, based on available chemical data. Researchers must
consult with their institution's Environmental Health and Safety (EHS) office for specific
disposal protocols and to ensure compliance with local, state, and federal regulations.

Imbricatoloic acid is a naturally occurring diterpenoid carboxylic acid. While specific hazard
data is not available, its predicted pKa of 4.68 suggests it is a weak acid. The proper disposal
of this and any laboratory chemical is crucial to prevent environmental contamination and
ensure personnel safety.

Chemical and Physical Properties of Imbricatoloic
Acid

Property Value

Molecular Formula C20H3403

Molecular Weight 322.48 g/mol

Predicted pKa 4.68 £ 0.60

Appearance Solid powder (typical for similar compounds)
Solubility Likely soluble in organic solvents
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Personal Protective Equipment (PPE)

When handling imbricatoloic acid, especially in powder form, appropriate personal protective

equipment should be worn to minimize exposure.

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[1]

[21[3]
Hand Protection: Standard laboratory gloves, such as nitrile gloves, should be worn.[1][3][4]
Body Protection: A laboratory coat is mandatory to protect against incidental contact.[1][5]

Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory
protection may not be necessary. However, if there is a risk of generating dust, a NIOSH-
approved respirator should be used.[3]

Step-by-Step Disposal Protocol for Small
Laboratory Quantities

This protocol is intended for small quantities (typically less than 100 grams) of imbricatoloic

acid.

1. Consultation and Assessment:

Always consult your laboratory's Chemical Hygiene Plan and/or your institution's EHS office
before disposing of any chemical waste.

Assess the waste. Is it the pure compound, a solution, or mixed with other chemicals? If
mixed, the disposal route will be determined by the most hazardous component in the
mixture.

. For Solid Waste (Pure Imbricatoloic Acid):

Collection: Carefully sweep up the solid powder, avoiding dust generation.[5] Place it in a
clearly labeled, sealed container.
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Labeling: The waste container must be labeled with the words "Hazardous Waste" (or as
required by your institution), the full chemical name ("Imbricatoloic Acid"), and the
approximate guantity.

Storage: Store the waste container in a designated satellite accumulation area until it is
collected by the EHS office.[6] Store acids separately from bases, oxidizers, and flammable
solvents.[7]

Do Not: Do not dispose of solid chemical waste in the regular trash unless explicitly
permitted by your EHS office for non-hazardous materials.[8]

. For Aqueous Solutions of Imbricatoloic Acid:

Neutralization (if permitted): For dilute aqueous solutions of weak acids, neutralization may
be an option. This should only be performed if approved by your institution's EHS office.[9]

Work in a well-ventilated fume hood.

o

[e]

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution while
stirring.[9]

[e]

Monitor the pH. The target is a neutral pH between 6.0 and 8.0.

o

Be aware that neutralization reactions can generate heat and gas; proceed slowly.[9]

Sewer Disposal (Post-Neutralization): If neutralization is performed and permitted, the
resulting neutral salt solution may be suitable for drain disposal with copious amounts of
water.[7][9] However, many institutions prohibit the drain disposal of any laboratory
chemicals. Always verify this with your EHS office.

Collection: If neutralization and drain disposal are not options, collect the aqueous waste in a
labeled hazardous waste container and manage it through your institution's hazardous waste
program.

. For Solutions in Organic Solvents:
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o Collection: Collect the waste in a designated, labeled container for non-halogenated or
halogenated solvent waste, as appropriate.

e Do Not: Never dispose of organic solvents down the drain.

o Storage: Store the solvent waste container in a flammable storage cabinet within a satellite
accumulation area.[10]

Experimental Workflow: Chemical Waste Disposal
Decision Process
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Caption: Decision workflow for chemical disposal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15591410?utm_src=pdf-custom-synthesis
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/pdf/Navigating_Laboratory_Safety_A_Guide_to_Handling_and_Disposal_of_Chemical_Compounds.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.coral.washington.edu/upload/safety-procedure/SOP-OrganicAcid.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b15591410#imbricatoloic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b15591410#imbricatoloic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b15591410#imbricatoloic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b15591410#imbricatoloic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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